Cas no 902291-65-0 (2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide)

• Product Name: 2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide
• CAS No: 902291-65-0
• MF: C₂₆H₂₄N₂O₅S
• MW: 476.544165611267
• CID: 6579756
• PubChem ID: 20869339
• Update Time: 2025-07-23

2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide
• VU0626396-1
• 2-(6-methoxy-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide
• F3407-2123
• AKOS001822569
• 2-[6-methoxy-3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide
• 2-[6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2-methylphenyl)acetamide
• 902291-65-0

• Inchi： 1S/C26H24N2O5S/c1-17-8-11-20(12-9-17)34(31,32)24-15-28(16-25(29)27-22-7-5-4-6-18(22)2)23-13-10-19(33-3)14-21(23)26(24)30/h4-15H,16H2,1-3H3,(H,27,29)
• InChI Key： QKHIWLGGXNPSMM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C(C2C=C(C=CC=2N(CC(NC2C=CC=CC=2C)=O)C=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 476.14059304g/mol
• Monoisotopic Mass: 476.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 887
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide

Introduction to 2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide and Its Significance in Modern Chemical Research

The compound with the CAS number 902291-65-0, specifically 2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its relevance to contemporary research endeavors.

At the core of understanding this compound lies its molecular architecture, which integrates several key functional groups. The presence of a quinolinone core is particularly noteworthy, as quinoline derivatives have long been recognized for their pharmacological properties. The 2-methoxy substituent at the 6-position and the 4-methylbenzenesulfonyl group at the 3-position contribute to the compound's unique electronic and steric properties, influencing its interactions with biological targets. Additionally, the acetamide moiety at the N-terminal region introduces further versatility, enabling diverse chemical modifications and functionalizations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The quinolinone scaffold, in particular, has been extensively explored for its antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that modifications within this scaffold can significantly alter the biological activity of the molecule. For instance, the introduction of electron-withdrawing groups such as the sulfonyl group can enhance binding affinity to specific enzymes or receptors, while electron-donating groups like the methoxy group can influence metabolic stability and bioavailability.

The significance of 2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide is further underscored by its potential role in addressing unmet medical needs. Current research indicates that this compound exhibits promising inhibitory effects against certain kinases and proteases implicated in diseases such as cancer and neurodegeneration. The precise arrangement of functional groups in its structure allows for selective interactions with target proteins, minimizing off-target effects and enhancing therapeutic efficacy.

Advances in computational chemistry have played a pivotal role in elucidating the mechanism of action of this compound. Molecular docking simulations and quantum mechanical calculations have provided insights into how it binds to its intended targets at an atomic level. These studies not only validate experimental findings but also guide the design of next-generation analogs with improved pharmacokinetic profiles. The integration of machine learning algorithms has further accelerated this process by predicting optimal structural modifications based on large datasets of known bioactive compounds.

From a synthetic chemistry perspective, the preparation of 2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide presents both challenges and opportunities. The synthesis involves multi-step reactions that require careful optimization to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation are often employed to construct complex cyclic frameworks efficiently. Recent methodologies have also emphasized green chemistry principles, aiming to reduce waste and improve sustainability in the synthetic process.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it a valuable intermediate for designing novel materials with specialized properties. For example, derivatives of this molecule have been explored as precursors for organic semiconductors and luminescent dyes used in optoelectronic devices. Such interdisciplinary applications highlight the versatility of heterocyclic chemistry in addressing diverse technological challenges.

Regulatory considerations also play a crucial role in advancing research involving compounds like 902291-65-0. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards for preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential for streamlining regulatory pathways and facilitating rapid translation from bench to market. This synergy is critical for bringing innovative therapeutics to patients who need them most.

In conclusion,2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide stands as a testament to the ingenuity of modern chemical research. Its complex structure offers a rich ground for exploration across multiple disciplines, from drug discovery to materials science. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping future therapeutic strategies and technological innovations.